![molecular formula C13H17N3O2 B2418553 1-(1-hydroxybutan-2-yl)-3-(1H-indol-3-yl)urea CAS No. 941968-43-0](/img/structure/B2418553.png)
1-(1-hydroxybutan-2-yl)-3-(1H-indol-3-yl)urea
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Description
1-(1-hydroxybutan-2-yl)-3-(1H-indol-3-yl)urea is a useful research compound. Its molecular formula is C13H17N3O2 and its molecular weight is 247.298. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure Analysis
Research on compounds with similar structures to "1-(1-hydroxybutan-2-yl)-3-(1H-indol-3-yl)urea" has focused on their crystallographic properties to understand their biological activity potential. For example, Saharin et al. (2008) studied the crystal structure of a related compound, revealing the planar indole component's twist relative to the molecule and highlighting the importance of hydroxy groups in intramolecular and intermolecular hydrogen bonding (Saharin et al., 2008).
Biochemical Activity and Applications
Biological Activity and Chemical Synthesis
Studies have explored the rearrangement of related compounds to produce new indole and imidazolinone derivatives, indicating potential for developing new therapeutic agents. Klásek et al. (2007) demonstrated that substituted quinoline diones react to give indol-3-yl-ureas, showcasing the versatility of these compounds in synthetic chemistry (Klásek et al., 2007).
Material Science and Biomedical Applications
Research into hydroxybutyl chitosans, which share a functional group with the compound of interest, has shown that these materials exhibit excellent biocompatibility and antibacterial activities. Such studies suggest potential biomedical applications, including drug delivery systems or antimicrobial coatings (Cai et al., 2019).
Chemical Interactions and Catalysis
Chemical Interaction Studies
Boiocchi et al. (2004) investigated the interaction of a related urea compound with fluoride, illustrating the compound's ability to undergo proton transfer in the presence of fluoride ions. This study highlights the chemical reactivity and potential applications in sensing or catalysis (Boiocchi et al., 2004).
Catalytic Applications
Research into oxidative carbonylation of amino alcohols to produce N,N'-bis(hydroxyalkyl)ureas using molecular oxygen as the oxidant has shown that compounds similar to "this compound" can be synthesized under mild conditions. This indicates potential applications in organic synthesis and catalysis (Giannoccaro et al., 2010).
Properties
IUPAC Name |
1-(1-hydroxybutan-2-yl)-3-(1H-indol-3-yl)urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2/c1-2-9(8-17)15-13(18)16-12-7-14-11-6-4-3-5-10(11)12/h3-7,9,14,17H,2,8H2,1H3,(H2,15,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDWTVHQHSBAQRS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CO)NC(=O)NC1=CNC2=CC=CC=C21 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.